
2,5-Dimethyl-3-furoic acid IUPAC name

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,5-Dimethyl-3-furoic acid

Cat. No.: B1294974 Get Quote

An In-depth Technical Guide to 2,5-Dimethylfuran-3-carboxylic Acid

Introduction
Furan derivatives are a significant class of heterocyclic compounds that form the core structure

of many pharmacologically active molecules.[1][2][3] Their diverse biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties, make them a subject of

intense interest for researchers in medicinal chemistry and drug development.[2] This guide

provides a comprehensive technical overview of 2,5-Dimethyl-3-furoic acid, a substituted

furan derivative, focusing on its chemical identity, physicochemical properties, synthesis, and

biological significance.

The formal IUPAC name for this compound is 2,5-dimethylfuran-3-carboxylic acid.[4][5] It is

also commonly known by synonyms such as 2,5-Dimethyl-3-furoic acid and Pyrotritaric acid.

[4]

Physicochemical and Spectroscopic Data
Quantitative data for 2,5-dimethylfuran-3-carboxylic acid is summarized below for easy

reference. These properties are critical for its handling, characterization, and application in

experimental settings.

Physicochemical Properties
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Property Value Source

IUPAC Name
2,5-dimethylfuran-3-carboxylic

acid
[4][5]

CAS Number 636-44-2 [4][6][7]

Molecular Formula C₇H₈O₃ [4][7][8]

Molecular Weight 140.14 g/mol [4][6][8]

Melting Point 137-140 °C [6][8]

Appearance Powder [6][8]

SMILES Cc1cc(C(O)=O)c(C)o1 [5][6][8]

InChIKey
CNTHHNPBADVTRY-

UHFFFAOYSA-N
[5][6]

Predicted Mass Spectrometry Data
The following table presents the predicted collision cross-section (CCS) values for various

adducts of 2,5-dimethylfuran-3-carboxylic acid, which are essential for mass spectrometry-

based identification and analysis.

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 141.05463 124.6

[M+Na]⁺ 163.03657 134.2

[M-H]⁻ 139.04007 128.5

[M+NH₄]⁺ 158.08117 146.5

[M+K]⁺ 179.01051 134.4

[M+HCOO]⁻ 185.04555 148.0

Data sourced from

PubChemLite predictions.[9]
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Synthesis of 2,5-Dimethylfuran-3-carboxylic Acid
The synthesis of substituted furans can often be achieved through methods like the Paal-Knorr

furan synthesis, which involves the acid-catalyzed cyclization of a 1,4-dicarbonyl compound.

[10] For 2,5-dimethylfuran-3-carboxylic acid, a viable pathway involves the cyclization of an

appropriate precursor followed by hydrolysis.

Synthesis Workflow Diagram
The following diagram illustrates a logical workflow for the synthesis of 2,5-dimethylfuran-3-

carboxylic acid, starting from diethyl 2,3-diacetylsuccinate.
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Step 1: Cyclization

Step 2: Hydrolysis

Diethyl 2,3-diacetylsuccinate

HCl (aq) Heat (Reflux)

Ethyl 2,5-dimethylfuran-3-carboxylate

Ethyl 2,5-dimethylfuran-3-carboxylate

Purification

Base (e.g., NaOH)

1.

2,5-Dimethylfuran-3-carboxylic acid

Acidification (e.g., HCl)

2.

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-dimethylfuran-3-carboxylic acid.
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Experimental Protocol
This protocol is based on the principles of acid-catalyzed cyclization of 1,4-dicarbonyl

compounds followed by ester hydrolysis, adapted from related syntheses.[11][12]

Step 1: Synthesis of Ethyl 2,5-dimethylfuran-3-carboxylate

To a round-bottom flask, add diethyl 2,3-diacetylsuccinate.

Add a solution of hydrochloric acid (e.g., 1N HCl).

Heat the mixture to reflux for a specified period (e.g., 1-2 hours), monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After cooling to room temperature, perform a liquid-liquid extraction using a suitable organic

solvent, such as diethyl ether.

Collect the organic layers and wash sequentially with water and brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.

Purify the resulting crude product, ethyl 2,5-dimethylfuran-3-carboxylate, using column

chromatography.

Step 2: Hydrolysis to 2,5-Dimethylfuran-3-carboxylic Acid

Dissolve the purified ethyl 2,5-dimethylfuran-3-carboxylate in a suitable solvent (e.g.,

ethanol).

Add an aqueous solution of a strong base, such as sodium hydroxide (NaOH), to the

mixture.

Heat the reaction mixture to reflux and stir until the hydrolysis is complete (monitored by

TLC).

Cool the reaction mixture to room temperature and remove the organic solvent under

reduced pressure.
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Acidify the remaining aqueous solution to a low pH (e.g., pH 2) by the dropwise addition of

concentrated hydrochloric acid, which will precipitate the carboxylic acid product.

Collect the solid precipitate by vacuum filtration.

Wash the solid with cold water to remove residual salts.

Recrystallize the crude product from a suitable solvent system to obtain pure 2,5-

dimethylfuran-3-carboxylic acid.

Biological and Pharmacological Context
The furan nucleus is a privileged scaffold in medicinal chemistry, recognized for its ability to

interact with various biological targets.[1] Furan-containing compounds have demonstrated a

wide spectrum of pharmacological activities.

Known Activities of Furan Derivatives
Antimicrobial Activity: Many furan derivatives exhibit potent antibacterial and antifungal

properties.[13][14][15] For instance, nitrofurantoin is a furan-based antibiotic used to treat

urinary tract infections.[2] Research on related furoic acids has shown interesting antifungal

activity.[13]

Anti-inflammatory Activity: Certain furan derivatives have been identified as effective anti-

inflammatory agents.[2]

Broader Pharmacological Potential: The furan ring serves as a bioisostere for other aromatic

rings like phenyl, offering modified electronic and steric properties that can enhance drug-

receptor interactions and improve metabolic stability.[1] This versatility has led to the

inclusion of furan moieties in drugs targeting a range of conditions, including hypertension,

ulcers, and cancer.[1][2]

While specific, extensive biological data for 2,5-dimethylfuran-3-carboxylic acid is not widely

published in the reviewed literature, its structure is analogous to other biologically active furoic

acids. This suggests it is a valuable candidate for screening in drug discovery programs,

particularly in the search for novel antimicrobial and anti-inflammatory agents.
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Logical Relationship of Furan Core to Bioactivity
The following diagram illustrates the relationship between the core furan structure and its

potential applications in drug development, driven by its diverse bioactivities.

Observed Bioactivities

Furan Scaffold
(e.g., 2,5-Dimethyl-3-furoic acid)

Antimicrobial

Anti-inflammatory

Anticancer

Antiviral

Drug Development & Research

Click to download full resolution via product page

Caption: Furan scaffold as a source of diverse biological activities.

Conclusion
2,5-Dimethylfuran-3-carboxylic acid is a well-defined chemical entity with potential applications

in pharmaceutical research and development. This guide has provided essential data on its

identity, properties, and a logical synthesis pathway. Given the established pharmacological

importance of the furan scaffold, this compound represents a valuable building block for the

synthesis of novel therapeutic agents. Further investigation into its specific biological activities

is warranted to fully explore its potential in drug discovery.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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